2-[(2-methylbenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid

• IUPAC Name: 2-[(2-methylbenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
• InChI: InChI=1S/C17H17NO3S/c1-10-6-2-3-7-11(10)15(19)18-16-14(17(20)21)12-8-4-5-9-13(12)22-16/h2-3,6-7H,4-5,8-9H2,1H3,(H,18,19)(H,20,21)
• InChI Key: ZUKUXWXGJZNLQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=C(C3=C(S2)CCCC3)C(=O)O
• Molecular Formula: C17H17NO3S
• Molecular Weight: 315.4 g/mol

Description

This compound is an intermediate in the synthesis of medicines, and can also be used as an intermediate in the synthesis of dyes and pesticides. The structure of this molecule consists of two methyl groups on a benzene ring with two aminobenzoic acid molecules attached to it.

Molecular Structure Analysis

The molecular formula of this compound is C17H18N2O2S. It contains a benzothiophene ring, which is a heterocyclic compound (a ring structure containing atoms of at least two different elements), and an aminobenzoic acid group, which is a derivative of benzoic acid.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 314.40202. Unfortunately, the data retrieved does not provide more detailed physical and chemical properties such as melting point, boiling point, and density.

Scientific Research Applications

Biological Activities of Benzothiazoles

Benzothiazole derivatives exhibit a broad spectrum of biological activities, which makes them significant in medicinal chemistry. These activities include antimicrobial, analgesic, anti-inflammatory, antidiabetic, and antitumor properties. Some benzothiazole compounds are currently used in clinical applications due to their diverse pharmacological effects. The synthesis of 2-guanidinobenzazoles highlights the importance of the guanidine group, which can alter the biological activity of benzothiazoles, indicating their potential as therapeutic agents across a variety of mechanisms including cytotoxicity, inhibition of cell proliferation via angiogenesis, and apoptosis (M. Rosales-Hernández et al., 2022).

Antioxidant and Anti-inflammatory Agents

Research into benzofused thiazole derivatives has identified potential antioxidant and anti-inflammatory agents. These studies aim to discover new molecules that can serve as effective treatments for conditions related to oxidative stress and inflammation. The synthetic approaches and evaluation of these derivatives' pharmacological activities suggest that certain benzofused thiazole compounds exhibit significant effects in vitro, showcasing their potential for further development as health-promoting agents (Dattatraya G. Raut et al., 2020).

Structural Activity Relationship

The structural activity relationship (SAR) of benzothiazole derivatives in medicinal chemistry underlines the importance of specific substitutions on the benzothiazole scaffold to elicit a variety of biological activities. This area of research is critical for the design and development of new drugs, with a focus on enhancing the therapeutic potential of benzothiazole derivatives by exploring different chemical modifications. The understanding of SAR is crucial for identifying promising benzothiazole-based compounds for further pharmacological evaluation (M. Bhat & S. L. Belagali, 2020).